Cas no 113777-00-7 (1-tert-butylaziridin-2-one)
1-tert-butylaziridin-2-one structure
Product Name:1-tert-butylaziridin-2-one
CAS No:113777-00-7
MF:C6H11NO
MW:113.157641649246
CID:2611594
PubChem ID:21018614
Update Time:2025-04-21
1-tert-butylaziridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-tert-butylaziridin-2-one
- 113777-00-7
- SCHEMBL8272853
- DTXSID70610216
-
- Inchi： 1S/C6H11NO/c1-6(2,3)7-4-5(7)8/h4H2,1-3H3
- InChI Key： VFNOTCGFIRRFAQ-UHFFFAOYSA-N
- SMILES： O=C1CN1C(C)(C)C
Computed Properties
- Exact Mass: 113.084063974g/mol
- Monoisotopic Mass: 113.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 20.1Ų
1-tert-butylaziridin-2-one Related Literature
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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